Cas no 32014-70-3 (5,6-Diaminouracil)

• Product name: 5,6-Diaminouracil
• CAS No: 32014-70-3
• MF: C₄H₆N₄O₂^.H₂O₄S
• MW: 240.19452
• MDL: MFCD00023155
• CID: 88945
• PubChem ID: 24893462

5,6-Diaminouracil Chemical and Physical Properties

Names and Identifiers

• 5,6-Diaminopyrimidine-2,4-diol sulfate
• 5,6-diamino-2,4-dihydroxypyrimidine sulfate
• bis(5,6-diaminouracil) sulphate
• 2,4(1H,3H)-Pyrimidinedione, 5,6-diamino-, sulfate
• 4,5-DIAMINO-2,6-DIHYDROXYPYRIMIDINE SULFATE
• 5,6-diaminopyrimidine-2,4-diol
• 5,6-Diaminouracil
• 5,6-diaMino-uracil
• 5,6-Diaminouracil sulfate
• 4,5-Diamino-2,6-dihydropyrimidine
• 4,5-DIAMINO-2,6-DIHYDROXYPYRIMIDINE
• 4,5-DIAMINOURACIL SULFATE
• 5,6-bis(azanyl)-1H-pyrimidine-2,4-dione
• 5,6-Diamino-1H-pyrimidin-2,4-dion,Sulfat
• 5,6-diamino-1H-pyrimidine-2,4-dione,sulfate
• 5,6-DIAMINO-2,4-DIHYDROXYPYRIMIDINE
• 5,6-diaminouracil hemisulfate
• 5,6-Diaminouracil sulfate salt
• DTXSID90885883
• EINECS 250-899-0
• 2,4(1H,3H)-Pyrimidinedione, 5,6-diamino-, sulfate (1:1)
• SB55498
• 2,3H)-Pyrimidinedione, 5,6-diamino-, sulfate (1:1)
• NSC42280
• NSC264289
• NSC-3102
• 5,6-Diaminopyrimidine-2,4(1H,3H)-dione sulfate
• AKOS003382450
• 5,6-diamino-1H-pyrimidine-2,4-dione;sulfuric acid
• 42965-55-9
• H10184
• diaminopyrimidine-2,4-diol; sulfuric acid
• FT-0666395
• sulfuric acid compound with 5,6-diamino-2,4-pyrimidinediol (1:1)
• 5,6-Diaminouracil sulphate
• 5,6-Diaminopyrimidine-2,4-diol xsulfate
• GUANOSINE3:5-CYCLICMONOPHOSPHATE
• 5,4-dihydroxypyrimidine sulfate
• BP-12410
• MFCD00135845
• SCHEMBL1872872
• CS-W010290
• 5,6-DIAMINOPYRIMIDINE-2,4-DIOLXSULFATE
• AKOS015856641
• 4,5-DIAMINO-2,6-DIHYDROXY-PYRIMIDINE SULFATE
• 5,6-Diaminopyrimidine-2,4-diol sulfate (1:x)
• NS00089037
• NSC-264289
• 5,6-Diaminouracil sulfate, 95%
• 32014-70-3
• J-514068
• D95773
• NSC-42280
• AMY11539
• 5,6-Diaminopyrimidine-2,4(1H,3H)-dionesulfate
• NSC3102
• IKARJSDZQCSEJX-UHFFFAOYSA-N

• MDL： MFCD00023155
• Inchi： InChI=1S/C4H6N4O2.H2O4S/c5-1-2(6)7-4(10)8-3(1)9;1-5(2,3)4/h5H2,(H4,6,7,8,9,10);(H2,1,2,3,4)
• InChI Key： IKARJSDZQCSEJX-UHFFFAOYSA-N
• SMILES： S(O)(O)(=O)=O.NC1=C(N)N=C(O)N=C1O
• BRN： 3781587

Computed Properties

• Exact Mass: 142.04900
• Monoisotopic Mass: 240.016455
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 27
• Topological Polar Surface Area: 193
• XLogP3: -1.9

Experimental Properties

• Color/Form: Not determined
• Density: 1.481
• Melting Point: >260 °C (dec.) (lit.)
• Boiling Point: 583.5 °C at 760 mmHg
• Flash Point: 306.7 °C
• Refractive Index: 1.53
• PSA: 118.28000
• LogP: 0.21460
• Solubility: Not determined

5,6-Diaminouracil Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：YQ9625000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Store at room temperature

5,6-Diaminouracil Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%